(1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl)(4-(2-ethoxyphenyl)piperazin-1-yl)methanone

• IUPAC Name: [1-(3,4-dimethylphenyl)triazol-4-yl]-[4-(2-ethoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C23H27N5O2/c1-4-30-22-8-6-5-7-21(22)26-11-13-27(14-12-26)23(29)20-16-28(25-24-20)19-10-9-17(2)18(3)15-19/h5-10,15-16H,4,11-14H2,1-3H3
• InChI Key: UZZSJVWJNIYNFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CN(N=N3)C4=CC(=C(C=C4)C)C
• Molecular Formula: C23H27N5O2
• Molecular Weight: 405.5 g/mol
• CAS No.: 1326864-48-5

Description

This compound is a hybrid molecule combining a 1,2,3-triazole ring linked to a 3,4-dimethylphenyl group and a piperazine moiety substituted with a 2-ethoxyphenyl group. The triazole-piperazine scaffold is a common pharmacophore in drug discovery due to its versatility in binding to biological targets, particularly in neurological and antimicrobial applications .

Biological Activity

The compound (1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl)(4-(2-ethoxyphenyl)piperazin-1-yl)methanone is a member of the triazole family, known for its diverse biological activities. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure

The compound is characterized by:

• A triazole ring
• A piperazine moiety
• A methanone functional group

Its IUPAC name reflects its complex structure, which contributes to its biological properties.

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : The triazole ring can inhibit enzymes involved in various metabolic pathways. For instance, it may interfere with enzymes critical for cell wall synthesis in bacteria and affect signaling pathways in cancer cells.
• Antimicrobial Activity : The compound has shown potential as an antimicrobial agent by disrupting bacterial cell membranes and inhibiting growth.
• Anticancer Properties : Preliminary studies suggest that it may induce apoptosis in cancer cells by modulating pathways related to cell proliferation and survival.

Biological Activities

The compound exhibits a range of biological activities:

Activity Type	Observed Effects	References
Antimicrobial	Effective against various bacterial strains	,
Antifungal	Inhibits growth of fungal pathogens	,
Anticancer	Induces apoptosis in cancer cell lines	,
Anti-inflammatory	Reduces inflammation markers in vitro	,

Case Studies

Several studies have investigated the biological activity of related compounds and derivatives:

• Antibacterial Activity : A study reported that derivatives of triazoles exhibited significant antibacterial effects against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) comparable to standard antibiotics .
• Anticancer Studies : Research on similar triazole compounds demonstrated cytotoxic effects against various cancer cell lines. For example, a derivative showed an IC50 value of 27.3 μM against human breast cancer T47D cells .
• In Vivo Studies : Animal models have been used to assess the anti-inflammatory effects of triazole derivatives, showing reduced edema and inflammatory markers when treated with these compounds .

Comparative Analysis

The biological activity of (1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl)(4-(2-ethoxyphenyl)piperazin-1-yl)methanone can be compared with other triazole derivatives:

Compound Name	Antimicrobial Activity	Anticancer Activity	Reference
Compound A (similar structure)	Moderate	High
Compound B (triazole derivative)	High	Moderate
Investigated Compound	High	High	Current Study

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Key Structural Analogues

Compound Name	Substituents	Molecular Weight	Key Features
Target Compound	3,4-dimethylphenyl (triazole); 2-ethoxyphenyl (piperazine)	~421.5 g/mol	Balanced lipophilicity and hydrogen-bonding capacity.
[1-(3,4-Dimethylphenyl)-1H-1,2,3-triazol-4-yl][4-(4-Methylphenyl)piperazin-1-yl]methanone	4-methylphenyl (piperazine)	~407.5 g/mol	Reduced steric bulk compared to ethoxy group; higher symmetry.
1-(4-(6-(1H-1,2,4-Triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(3-(Trifluoromethyl)phenyl)ethanone	Trifluoromethylphenyl (piperazine)	~417.4 g/mol	Enhanced electronegativity and metabolic stability.
(4-(1-Ethyl-1H-imidazol-2-yl)piperazin-1-yl)(4-methoxyphenyl)methanone	Imidazole-piperazine hybrid	~350.8 g/mol	Increased basicity due to imidazole; potential CNS activity.

Functional Comparisons

Triazole-Piperazine Hybrids The target compound’s 2-ethoxyphenyl group provides moderate electron-donating effects compared to the 4-methylphenyl in , which may alter binding kinetics in serotonin or dopamine receptor models.

Antimicrobial Activity While direct data on the target compound are unavailable, structurally related (Z)-1-(4-chlorophenyl)-2-(3,5-dimethyl-4-(substituted phenyldiazenyl)-1H-pyrazol-1-yl)ethanones demonstrate Gram-negative antibacterial activity (MIC: 2–8 µg/mL). The triazole moiety in the target compound may similarly disrupt bacterial membrane integrity.

Synthetic Accessibility

• The target compound’s synthesis likely employs Huisgen 1,3-dipolar cycloaddition (click chemistry) for triazole formation , analogous to methods in .
• Piperazine functionalization via nucleophilic substitution (e.g., α-halogenated ketone coupling, as in ) is a standard approach.

Research Findings and Pharmacological Implications

Physicochemical Properties

• Lipophilicity : The 3,4-dimethylphenyl group increases logP (~3.2 estimated) compared to simpler aryl substituents, favoring blood-brain barrier penetration.
• Solubility : The ethoxy group may marginally improve aqueous solubility over purely hydrophobic analogues (e.g., ).